![molecular formula C17H18N2O2 B7516031 N-methyl-N-(pyridin-3-ylmethyl)-3,4-dihydro-2H-chromene-3-carboxamide](/img/structure/B7516031.png)
N-methyl-N-(pyridin-3-ylmethyl)-3,4-dihydro-2H-chromene-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-methyl-N-(pyridin-3-ylmethyl)-3,4-dihydro-2H-chromene-3-carboxamide is a synthetic compound that belongs to the class of chromene derivatives. It has gained significant attention in scientific research due to its potential pharmacological properties.
Mechanism of Action
The exact mechanism of action of N-methyl-N-(pyridin-3-ylmethyl)-3,4-dihydro-2H-chromene-3-carboxamide is not fully understood. However, it has been suggested that the compound exerts its pharmacological effects by modulating various signaling pathways, including the NF-κB, MAPK, and PI3K/Akt pathways. It has also been shown to inhibit the activity of certain enzymes, such as COX-2 and MMP-9.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. It has been reported to reduce inflammation, oxidative stress, and cell proliferation. The compound has also been shown to induce apoptosis and inhibit angiogenesis. Furthermore, it has been reported to enhance the activity of certain immune cells, such as natural killer cells and macrophages.
Advantages and Limitations for Lab Experiments
N-methyl-N-(pyridin-3-ylmethyl)-3,4-dihydro-2H-chromene-3-carboxamide has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities. It has also been shown to exhibit potent pharmacological properties, which makes it an attractive candidate for further research. However, the compound has some limitations as well. It has poor solubility in water, which can make it difficult to use in certain experiments. Additionally, its mechanism of action is not fully understood, which can make it challenging to interpret the results of experiments.
Future Directions
There are several future directions for research on N-methyl-N-(pyridin-3-ylmethyl)-3,4-dihydro-2H-chromene-3-carboxamide. One area of interest is the development of more efficient synthesis methods that can yield higher quantities of the compound. Another area of interest is the investigation of the compound's potential as a therapeutic agent for various diseases, such as cancer, inflammation, and viral infections. Furthermore, the compound's mechanism of action needs to be further elucidated to fully understand its pharmacological properties. Finally, more studies are needed to evaluate the compound's safety and toxicity profiles.
Conclusion
In conclusion, this compound is a synthetic compound that has gained significant attention in scientific research due to its potential pharmacological properties. It has been shown to exhibit anti-inflammatory, antioxidant, antitumor, and antiviral activities. The compound's mechanism of action is not fully understood, but it is believed to modulate various signaling pathways and inhibit the activity of certain enzymes. Although the compound has some limitations, it has several advantages for lab experiments. There are several future directions for research on this compound, including the investigation of its potential as a therapeutic agent for various diseases and the elucidation of its mechanism of action.
Synthesis Methods
The synthesis of N-methyl-N-(pyridin-3-ylmethyl)-3,4-dihydro-2H-chromene-3-carboxamide involves the reaction of 3-(pyridin-3-ylmethyl)-4-hydroxycoumarin with N-methylformamide in the presence of a catalyst. The reaction yields the desired product, which can be purified using various chromatographic techniques.
Scientific Research Applications
N-methyl-N-(pyridin-3-ylmethyl)-3,4-dihydro-2H-chromene-3-carboxamide has been extensively studied for its potential pharmacological properties. It has been shown to possess anti-inflammatory, antioxidant, antitumor, and antiviral activities. The compound has been tested in various in vitro and in vivo models, and the results have been promising.
properties
IUPAC Name |
N-methyl-N-(pyridin-3-ylmethyl)-3,4-dihydro-2H-chromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O2/c1-19(11-13-5-4-8-18-10-13)17(20)15-9-14-6-2-3-7-16(14)21-12-15/h2-8,10,15H,9,11-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGCKOOOQBCXNKT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CN=CC=C1)C(=O)C2CC3=CC=CC=C3OC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.